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Compound of Interest

Compound Name: n-DODECYL-beta-D-MALTOSIDE

Cat. No.: B1670864

For Researchers, Scientists, and Drug Development Professionals

n-Dodecyl-B-D-maltoside (DDM) stands as a cornerstone detergent in the challenging field of
membrane protein research. Its gentle yet effective nature makes it an indispensable tool for
solubilizing, stabilizing, and purifying these elusive proteins for structural and functional studies.
This technical guide delves into the core of DDM's utility, its amphiphilic character, and provides
practical insights for its application in the laboratory.

The Dual Personality: Understanding DDM's
Amphiphilicity

DDM's efficacy lies in its amphiphilic structure, possessing both a hydrophilic (water-loving) and
a hydrophobic (water-fearing) component. This dual nature allows it to bridge the gap between
the aqueous environment of the lab and the lipid-rich domain of the cell membrane. The
molecule consists of a hydrophilic maltose head group and a hydrophobic dodecyl alkyl tail.[1]
[2] This structure is key to its ability to gently extract membrane proteins from their native lipid
bilayer while preserving their structural integrity and function.[3][4]

At low concentrations in an aqueous solution, DDM exists as monomers. However, as the
concentration increases, it reaches a critical point known as the Critical Micelle Concentration
(CMC). Above the CMC, DDM monomers self-assemble into spherical structures called
micelles, with the hydrophobic tails forming a core and the hydrophilic heads facing the
aqueous solvent.[1] It is these micelles that are crucial for solubilizing membrane proteins.
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Quantitative Properties of DDM

A thorough understanding of DDM's physicochemical properties is essential for its effective use
in experimental design. The following table summarizes key quantitative data for DDM.

Property Value References
Molecular Formula C24H46011 [5]1[6]
Molecular Weight 510.6 g/mol [51[7]
Critical Micelle Concentration )

~0.17 mM (in water) [314][6][8]
(CMC)
Aggregation Number 78 - 149 [8]
Micelle Molecular Weight ~65-70 kDa [2]

The low CMC of DDM is advantageous as it means less detergent is required to maintain
protein solubility after the initial extraction, which can be beneficial for downstream
applications.[1]

Visualizing the Molecular World of DDM

To better understand the concepts discussed, the following diagrams illustrate the structure of
DDM, the process of membrane protein solubilization, and a typical purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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